1-Hexylpyridinium hexafluorophosphate
Overview
Description
1-Hexylpyridinium hexafluorophosphate (1-HPHP) is a quaternary ammonium salt that has a wide range of applications in the fields of chemical synthesis, scientific research, and industrial processes. This compound is a white, water-soluble solid that is used as a surfactant, a catalyst, and an antiseptic. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. 1-HPHP is a versatile and useful compound due to its unique properties, such as its low toxicity, low volatility, and high solubility in water.
Scientific Research Applications
Application in Separation and Quantification of Iron
1-Hexylpyridinium hexafluorophosphate has been utilized in the chemical modification of silica for the separation and quantification of iron (Fe) in water samples. This method showed a high pre-concentration factor and low detection limits, demonstrating the compound's efficacy in trace metal analysis in environmental samples (Abdolmohammad-Zadeh et al., 2016).
Preconcentration of Zinc in Water and Milk Samples
The compound has been employed in a novel microextraction technique for the preconcentration of trace levels of zinc in water and milk samples. This technique involved complexation with 8-hydroxyquinoline and extraction into the ionic liquid, showing significant potential in food safety and environmental monitoring (Abdolmohammad-Zadeh & Sadeghi, 2009).
Study of Water Molecular State
Research on the water sorption behavior of this compound across a range of water activities provided insights into the water-ionic liquid interactions. This study is significant for understanding the compound's applications in areas like humidity control or water purification (Dahi et al., 2019).
Electrochemical Determination of Biomolecules
The compound has been used to modify electrodes for the electrochemical determination of biomolecules like guanosine and adenosine. This application is crucial for clinical diagnostics and biomedical research (Sun et al., 2013).
Petrochemical Extraction Process
This compound has been studied for its efficiency in the petrochemical extraction process, specifically for the removal of heptane from its azeotropic mixture with ethanol. This highlights its potential in industrial separation processes (Pereiro et al., 2006).
Safety and Hazards
Mechanism of Action
- Dahi, A., Fatyeyeva, K., Chappey, C., Langevin, D., & Marais, S. (2019). Water molecular state in 1-hexylpyridinium hexafluorophosphate: Water mean cluster size as a function of water concentration. Journal of Molecular Liquids, 292, 111109
- X-MOL. (2019). Water molecular state in this compound
- ChemBK. (Last updated: 2024-04-10). 1-己基吡啶-1-鎓六氟磷酸盐
: Read the full article : Link to abstract : Structure of this compound
properties
IUPAC Name |
1-hexylpyridin-1-ium;hexafluorophosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N.F6P/c1-2-3-4-6-9-12-10-7-5-8-11-12;1-7(2,3,4,5)6/h5,7-8,10-11H,2-4,6,9H2,1H3;/q+1;-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DKRTWJPQQYAIHH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC[N+]1=CC=CC=C1.F[P-](F)(F)(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18F6NP |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7047936 |
Source
|
| Record name | 1-Hexylpyridinium hexafluorophosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7047936 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
309.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
797789-00-5 |
Source
|
| Record name | 1-Hexylpyridinium hexafluorophosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7047936 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Hexylpyridinium Hexafluorophosphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1-Hexylpyridinium hexafluorophosphate | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/JLW8UBX22E | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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